tert-Butyl 7'-oxo-6',7'-dihydrospiro[azetidine-3,5'-pyrrolo[1,2-b][1,2,4]triazole]-1-carboxylate

• IUPAC Name: tert-butyl 7-oxospiro[6H-pyrrolo[1,2-b][1,2,4]triazole-5,3'-azetidine]-1'-carboxylate
• InChI: InChI=1S/C12H16N4O3/c1-11(2,3)19-10(18)15-5-12(6-15)4-8(17)9-13-7-14-16(9)12/h7H,4-6H2,1-3H3
• InChI Key: KRZFSAZYFATKMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CC(=O)C3=NC=NN23
• Molecular Formula: C12H16N4O3
• Molecular Weight: 264.28 g/mol

Description

Tert-Butyl 7'-oxo-6',7'-dihydrospiro[azetidine-3,5'-pyrrolo[1,2-b][1,2,4]triazole]-1-carboxylate is a useful research compound. Its molecular formula is C12H16N4O3 and its molecular weight is 264.285. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 7'-oxo-6',7'-dihydrospiro[azetidine-3,5'-pyrrolo[1,2-b][1,2,4]triazole]-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 7'-oxo-6',7'-dihydrospiro[azetidine-3,5'-pyrrolo[1,2-b][1,2,4]triazole]-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anionic Cascade Recyclization

The compound has been used in anionic cascade recyclization processes. A study by Ivanov (2020) on pyrazolo[5,1-c][1,2,4]triazines demonstrated a reaction with alkyl lithiums, leading to the formation of tert-butyl 7-amino-3-tert-butyl-8-R-2-oxo-1,2-dihydropyrrolo[1,2-b][1,2,4]triazine-6-carboxylates (Ivanov, 2020).

Synthesis and Reactivity Studies

Ivanov et al. (2018) explored the reactivity of ethyl 7-azido-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate, synthesizing new 4-oxo-7-(1H-1,2,3-triazol-1-yl)-4,6-dihydropyrazolo[5,1-c][1,2,4]triazines (Ivanov et al., 2018).

Crystal Structure Analysis

Dong et al. (1999) reported on the crystal structure of a related compound, tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate, providing insights into the molecular structure and symmetry (Dong et al., 1999).

Synthesis of Halo-substituted Pyrazolo[5,1-c][1,2,4]triazines

A study by Ivanov et al. (2017) focused on synthesizing ethyl 3-tert-butyl-4-oxo-7-X-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylates for potential applications in various chemical processes (Ivanov et al., 2017).

Synthesis and Characterization of Novel Compounds

In 2005, Yadav and Sriramurthy synthesized 2-tert-Butyldiphenylsilylmethyl-substituted aziridine and the corresponding azetidine. Their research provided significant insights into the synthesis and application of these compounds in various chemical reactions (Yadav & Sriramurthy, 2005).

Mechanism of Action

Target of Action

The primary targets of “tert-Butyl 7’-oxo-6’,7’-dihydrospiro[azetidine-3,5’-pyrrolo[1,2-b][1,2,4]triazole]-1-carboxylate” are currently unknown

Mode of Action

This typically involves binding to the active site of the target protein or enzyme, leading to changes in its conformation or activity .

Pharmacokinetics

Its tert-butyl ester group suggests it may be metabolized by esterases, similar to other ester-based drugs . This could impact its bioavailability and distribution within the body.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of information about its targets and mode of action

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . For instance, the activity of esterases, which may metabolize this compound, can be affected by these factors .